![molecular formula C22H25ClFN3O2 B2719457 2-chloro-6-fluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide CAS No. 921895-45-6](/img/structure/B2719457.png)
2-chloro-6-fluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-6-fluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide, also known as MLN9708, is a proteasome inhibitor that has shown promising results in the treatment of various cancers. Proteasome inhibitors are a class of drugs that block the action of proteasomes, which are responsible for the degradation of proteins within cells. By inhibiting proteasomes, MLN9708 prevents the breakdown of proteins that are important for cell survival and growth, leading to the death of cancer cells.
Scientific Research Applications
Gastrokinetic Activity
Research by Kato et al. (1991) on a series of benzamides with similar structural features demonstrated potent gastrokinetic activity, significantly enhancing gastric emptying in rats and mice. This study highlights the enhancement of activity through the introduction of chloro, fluoro, and trifluoromethyl groups, with 4-amino-5-chloro-2-ethoxy-N-[[4-(4-fluorobenzyl)-2-morpholinyl]methyl] benzamide showing the most potent activity. Remarkably, compared to metoclopramide and cisapride, this compound showed no dopamine D2 receptor antagonistic activity, indicating a potentially safer profile for gastrokinetic applications (Kato, S., Morie, T., Kon, T., Yoshida, N., Karasawa, T., & Matsumoto, J., 1991).
Antimicrobial Properties
Patharia et al. (2020) explored the synthesis of novel fluorinated morpholine-containing benzamide derivatives and evaluated their microbial activities. The compounds exhibited potent antifungal and antibacterial activities compared to standard drugs, underscoring the potential of such molecules in developing new antimicrobial agents. This research emphasizes the advantageous properties of fluorinated compounds, including low cost, short reaction time, mild conditions, and environmental friendliness, alongside their significant antimicrobial efficacy (Patharia, M. A., Raut, S., Dhotre, B., & Pathan, M. A., 2020).
Imaging of Sigma2 Receptor Status in Solid Tumors
Tu et al. (2007) synthesized and evaluated a series of fluorine-containing benzamide analogs as ligands for positron emission tomography (PET) imaging of the sigma-2 receptor status of solid tumors. The study demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting compounds like N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-[18F]-fluoroethoxy)-5-methylbenzamide as promising agents for imaging applications in oncology (Tu, Z., Xu, J., Jones, L., Li, S., Dumstorff, C., Vangveravong, S., Chen, D. L., Wheeler, K., Welch, M., & Mach, R., 2007).
Properties
IUPAC Name |
2-chloro-6-fluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClFN3O2/c1-26-8-7-16-13-15(5-6-19(16)26)20(27-9-11-29-12-10-27)14-25-22(28)21-17(23)3-2-4-18(21)24/h2-6,13,20H,7-12,14H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAZUDYIKRVJLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=CC=C3Cl)F)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.